Cas no 13570-04-2 (1H-Benzimidazole, 2-hexadecyl-)

• Product name: 1H-Benzimidazole, 2-hexadecyl-
• CAS No: 13570-04-2
• MF: C₂₃H₃₈N₂
• MW: 342.56122636795
• CID: 1240017
• PubChem ID: 19688771

1H-Benzimidazole, 2-hexadecyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-hexadecyl-
• 2-hexadecyl-1H-benzimidazole
• 13570-04-2
• DTXSID00599207
• SCHEMBL6755298

• Inchi： InChI=1S/C23H38N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20-23-24-21-18-16-17-19-22(21)25-23/h16-19H,2-15,20H2,1H3,(H,24,25)
• InChI Key： GGVHPTKHGMNOFO-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCC1=NC2=CC=CC=C2N1

Computed Properties

• Exact Mass: 342.303499221g/mol
• Monoisotopic Mass: 342.303499221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 28.7Ų